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Compound of Interest

Compound Name: 2-(Perfluorodecyl)ethyl acrylate

Cat. No.: B106138

For Immediate Implementation: This document provides critical safety and logistical guidance
for the proper disposal of 2-(Perfluorodecyl)ethyl acrylate (CAS No. 17741-60-5). Adherence
to these procedures is essential for ensuring laboratory safety and environmental protection.
This substance is categorized as a perfluorinated compound (PFAS), often referred to as a
"forever chemical," and is also an acrylate monomer, which requires specific handling to
prevent hazardous polymerization.

I. Essential Chemical and Physical Properties

A clear understanding of the chemical's properties is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for 2-(Perfluorodecyl)ethyl

acrylate.
Property Value
Molecular Formula C17H7F2502
Molecular Weight 718.19 g/mol [1]
Melting Point 48-53°C[2]
Boiling Point 122°C at 4 mmHg[2]
Appearance White solid
Storage Temperature 2°C - 8°C[3]
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Il. Detailed Disposal Protocol

The disposal of 2-(Perfluorodecyl)ethyl acrylate must be managed as hazardous waste. Due
to its classification as a PFAS, this chemical is persistent in the environment and requires
specialized disposal methods. It is also an acrylate monomer, which can undergo spontaneous
and hazardous polymerization if not handled correctly.

A. Waste Collection and Segregation:
o Designated Waste Container:

o Use a dedicated, clearly labeled, and chemically resistant container for the collection of 2-
(Perfluorodecyl)ethyl acrylate waste.

o The container must have a secure, tight-fitting lid to prevent the release of vapors.

o Label the container as "Hazardous Waste: 2-(Perfluorodecyl)ethyl acrylate” and include

the appropriate hazard symbols.
o Waste Segregation:

o Crucially, do not mix 2-(Perfluorodecyl)ethyl acrylate waste with other chemical waste
streams, especially incompatible materials like peroxides, which can initiate violent
polymerization.

o Solid waste (e.g., contaminated personal protective equipment (PPE), absorbent
materials) should be collected separately from liquid waste.

B. Handling and Neutralization of Small Spills:

e Immediate Action: In the event of a small spill (up to 5 liters), absorb the material using an
inert absorbent such as vermiculite, sand, or commercially available clean-up kits.

e Inhibitor Addition: It is recommended to add an inhibitor like solid phenothiazine (PTZ) to the
contaminated absorbent material to prevent polymerization.

o Collection: Carefully collect the absorbed material using spark-proof tools and place it in the
designated solid hazardous waste container.
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» Decontamination: Decontaminate the spill area with a suitable solvent, and collect the
cleaning materials as hazardous waste.

C. Disposal of Empty Containers:
o Triple Rinsing: Empty containers of 2-(Perfluorodecyl)ethyl acrylate must be triple-rinsed.

e Rinsate Collection: The first rinsate (the liquid from the initial rinse) must be collected and

disposed of as hazardous waste.

o Container Disposal: After triple rinsing and ensuring the container is free of residue, deface
the label and dispose of the container in accordance with your institution's guidelines for non-
hazardous waste, or recycle if appropriate.

D. Final Disposal Procedures:

» Professional Disposal: The ultimate disposal of 2-(Perfluorodecyl)ethyl acrylate waste
must be conducted by a licensed hazardous waste disposal company.

o Approved Methods: The U.S. Environmental Protection Agency (EPA) has provided interim
guidance on the disposal of PFAS, which includes:

o Incineration: High-temperature incineration is a promising method for the complete
destruction of PFAS.[4][5]

o Hazardous Waste Landfill: Disposal in a specially designed hazardous waste landfill with

environmental controls to prevent leaching.[4]

o Deep Well Injection: For liquid waste, injection into deep, geologically stable underground

wells.[4]

o Documentation: Maintain meticulous records of the waste generated, including quantities
and disposal dates, in accordance with regulatory requirements.

lll. Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 2-
(Perfluorodecyl)ethyl acrylate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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